Cas no 2411255-73-5 (N-({5H,7H,8H-pyrano4,3-dpyrimidin-2-yl}methyl)but-2-ynamide)

N-({5H,7H,8H-pyrano4,3-dpyrimidin-2-yl}methyl)but-2-ynamide structure
2411255-73-5 structure
Product Name:N-({5H,7H,8H-pyrano4,3-dpyrimidin-2-yl}methyl)but-2-ynamide
CAS No:2411255-73-5
MF:C12H13N3O2
MW:231.250522375107
CID:6214425
PubChem ID:146093135
Update Time:2025-07-17

N-({5H,7H,8H-pyrano4,3-dpyrimidin-2-yl}methyl)but-2-ynamide Chemical and Physical Properties

Names and Identifiers

    • N-({5H,7H,8H-pyrano4,3-dpyrimidin-2-yl}methyl)but-2-ynamide
    • 2411255-73-5
    • Z2484178400
    • N-({5H,7H,8H-pyrano[4,3-d]pyrimidin-2-yl}methyl)but-2-ynamide
    • N-(7,8-Dihydro-5H-pyrano[4,3-d]pyrimidin-2-ylmethyl)but-2-ynamide
    • EN300-26600539
    • Inchi: 1S/C12H13N3O2/c1-2-3-12(16)14-7-11-13-6-9-8-17-5-4-10(9)15-11/h6H,4-5,7-8H2,1H3,(H,14,16)
    • InChI Key: OCKGLTWACNCGCQ-UHFFFAOYSA-N
    • SMILES: O1CC2C=NC(CNC(C#CC)=O)=NC=2CC1

Computed Properties

  • Exact Mass: 231.100776666g/mol
  • Monoisotopic Mass: 231.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 64.1Ų

N-({5H,7H,8H-pyrano4,3-dpyrimidin-2-yl}methyl)but-2-ynamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26600539-0.05g
N-({5H,7H,8H-pyrano[4,3-d]pyrimidin-2-yl}methyl)but-2-ynamide
2411255-73-5 95.0%
0.05g
$246.0 2025-03-20

Additional information on N-({5H,7H,8H-pyrano4,3-dpyrimidin-2-yl}methyl)but-2-ynamide

Comprehensive Overview of N-({5H,7H,8H-pyrano4,3-dpyrimidin-2-yl}methyl)but-2-ynamide (CAS No. 2411255-73-5)

The compound N-({5H,7H,8H-pyrano4,3-dpyrimidin-2-yl}methyl)but-2-ynamide (CAS No. 2411255-73-5) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a pyrano[4,3-d]pyrimidine core and a but-2-ynamide side chain, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a small-molecule inhibitor or modulator of specific biological pathways, which aligns with the growing demand for targeted therapies in modern medicine.

In recent years, the scientific community has shown increasing interest in heterocyclic compounds like N-({5H,7H,8H-pyrano4,3-dpyrimidin-2-yl}methyl)but-2-ynamide. These compounds are often explored for their bioactive properties, including antimicrobial, antiviral, and anticancer activities. The pyrimidine moiety, in particular, is a common scaffold in many FDA-approved drugs, which underscores the potential of this compound in pharmaceutical development. With the rise of personalized medicine and precision oncology, molecules such as this are being scrutinized for their ability to interact with specific protein targets or enzymes.

The synthesis and characterization of N-({5H,7H,8H-pyrano4,3-dpyrimidin-2-yl}methyl)but-2-ynamide require advanced organic chemistry techniques, including multi-step reactions and spectroscopic analysis (e.g., NMR, MS, and HPLC). Its CAS No. 2411255-73-5 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. Given the compound's complexity, researchers often collaborate across disciplines to explore its structure-activity relationships (SAR) and optimize its pharmacological profile. This interdisciplinary approach is critical in addressing challenges like drug resistance and off-target effects, which are hot topics in contemporary drug development.

From a commercial perspective, N-({5H,7H,8H-pyrano4,3-dpyrimidin-2-yl}methyl)but-2-ynamide is of interest to pharmaceutical companies and biotech startups focusing on novel therapeutics. Its potential applications in kinase inhibition or epigenetic modulation align with current trends in drug repurposing and combination therapies. Additionally, the compound's molecular weight and lipophilicity are key parameters evaluated during lead optimization stages, as they influence bioavailability and pharmacokinetics. These factors are frequently searched by professionals in the field, reflecting the compound's relevance in cutting-edge research.

In conclusion, N-({5H,7H,8H-pyrano4,3-dpyrimidin-2-yl}methyl)but-2-ynamide (CAS No. 2411255-73-5) represents a fascinating area of study at the intersection of chemistry and biology. Its structural novelty and therapeutic potential make it a subject of ongoing investigation, particularly in the context of emerging diseases and undruggable targets. As the scientific community continues to explore its properties, this compound may pave the way for innovative treatments that address unmet medical needs.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.